Cas no 59891-97-3 (1-(4-Bromophenyl)ethyl methyl ether)

1-(4-Bromophenyl)ethyl methyl ether structure

59891-97-3 structure

Product Name:1-(4-Bromophenyl)ethyl methyl ether

CAS No:59891-97-3

MF:C₉H₁₁BrO

MW:215.087042093277

MDL:MFCD12027065

CID:1073309

Update Time:2025-04-20

1-(4-Bromophenyl)ethyl methyl ether Chemical and Physical Properties

Names and Identifiers

- 1-(4-Bromophenyl)ethyl methyl ether
- MDL： MFCD12027065
- Inchi： 1S/C9H11BrO/c1-7(11-2)8-3-5-9(10)6-4-8/h3-7H,1-2H3
- InChI Key： DUCFFBWPWJEFDI-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=CC=1)C(C)OC

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 2

1-(4-Bromophenyl)ethyl methyl ether Security Information

HazardClass：IRRITANT

1-(4-Bromophenyl)ethyl methyl ether Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
eNovation Chemicals LLC	D627613-500mg	1-bromo-4-(1-methoxyethyl)benzene	59891-97-3	97%	500mg	$239	2023-09-02
TRC	B804305-10mg	1-(4-bromophenyl)ethyl methyl ether	59891-97-3		10mg	$ 50.00	2022-01-07
TRC	B804305-50mg	1-(4-bromophenyl)ethyl methyl ether	59891-97-3		50mg	$ 70.00	2022-01-07
TRC	B804305-100mg	1-(4-bromophenyl)ethyl methyl ether	59891-97-3		100mg	$ 95.00	2022-01-07
Enamine	EN300-6776533-0.05g	1-bromo-4-(1-methoxyethyl)benzene	59891-97-3	95%	0.05g	$28.0	2023-06-01
Enamine	EN300-6776533-0.1g	1-bromo-4-(1-methoxyethyl)benzene	59891-97-3	95%	0.1g	$42.0	2023-06-01
Enamine	EN300-6776533-0.25g	1-bromo-4-(1-methoxyethyl)benzene	59891-97-3	95%	0.25g	$59.0	2023-06-01
Enamine	EN300-6776533-0.5g	1-bromo-4-(1-methoxyethyl)benzene	59891-97-3	95%	0.5g	$93.0	2023-06-01
Enamine	EN300-6776533-1.0g	1-bromo-4-(1-methoxyethyl)benzene	59891-97-3	95%	1g	$120.0	2023-06-01
Enamine	EN300-6776533-2.5g	1-bromo-4-(1-methoxyethyl)benzene	59891-97-3	95%	2.5g	$210.0	2023-06-01

1-(4-Bromophenyl)ethyl methyl ether Related Literature

1. An amphipathic trans-acting phosphorothioate RNA element delivers an uncharged phosphorodiamidate morpholino sequence in mdx mouse myotubes†

H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
2. An atomically efficient, highly stable and redox active Ce0.5Tb0.5Ox (3% mol.)/MgO catalyst for total oxidation of methane†

Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
3. An atomistic mechanism for the degradation of perovskite solar cells by trapped charge†

Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
4. An atom-economical protocol for direct conversion of Baylis–Hillman alcohols to β-chloro aldehydes in water†

Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
5. An alternative biorefinery approach to address microalgal seasonality: blending with spent coffee grounds

Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

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